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The unique three-dimensional architecture of spirocyclic compounds, characterized by two
rings sharing a single atom, has positioned them as a privileged scaffold in medicinal
chemistry. When this framework incorporates an ester functional group, a class of molecules
known as spiro ester derivatives emerges, demonstrating a remarkable spectrum of biological
activities. Their rigid yet complex structures allow for precise and often potent interactions with
biological targets, making them promising candidates for the development of novel
therapeutics.

This guide provides a comprehensive comparison of the anticancer, antimicrobial, and anti-
inflammatory activities of various spiro ester derivatives. By presenting supporting experimental
data, detailing methodologies, and exploring the underlying mechanisms of action, this
document serves as an in-depth technical resource to inform and guide future research and
drug discovery efforts in this exciting field.
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Anticancer Activity: Targeting Uncontrolled Cell
Proliferation

Spiro ester derivatives have demonstrated significant potential as anticancer agents, exhibiting
cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are diverse,
often involving the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes
involved in cancer progression.

Mechanism of Action

The anticancer effects of spiro ester derivatives are frequently attributed to their ability to trigger
programmed cell death, or apoptosis. For instance, certain spiro-oxindole derivatives have
been shown to induce apoptosis by modulating the expression of key regulatory proteins.
Another common mechanism is the disruption of the cell cycle, leading to arrest at different
phases and preventing cancer cell proliferation.

A prominent target for some spiro derivatives is the inhibition of specific enzymes crucial for
cancer cell survival and growth. This can include the inhibition of kinases, which are often
overactive in cancer cells, or other enzymes essential for cellular metabolism and proliferation.

Comparative In Vitro Cytotoxicity

The anticancer potential of spiro ester derivatives is typically evaluated through in vitro
cytotoxicity assays, such as the MTT assay, which measures the metabolic activity of cells as
an indicator of cell viability. The half-maximal inhibitory concentration (IC50), representing the
concentration of a compound required to inhibit the growth of 50% of cancer cells, is a key
metric for comparison.
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Compound Derivative Cancer Cell
. IC50 (uM) Reference
Class Example Line
Spiro[pyrrolidine-
} Compound 7 MCF7 (Breast) 4.8 [1]
3,3"-oxindole]
HCT116 (Colon) 3.9 [1]
MV (Leukemia) 14.9 [1]
Huh7 (Liver) 8.2 [1]
Spiro[thiazolidino _
o Compound lla Leukemia - [2]
ne-isatin]
Compound IIb Leukemia - [2]
Spiro[indoline- A549 (Lung),
Spiro[indoline- 3,5'-pyrano[2,3- HepG-2 (Liver), Good antitumor
3,4'-pyran] d]pyrimidin]-2- MCF-7 (Breast), activity
one derivatives HelLa (Cervical)
Spiro tetramic
) Compound 8d RKO (Colon) 3x1 [3]
acids
H1299 (Lung) 19+2 [3]
Spirocyclic 1,2,3-
Compound 20 MCF-7 (Breast) 8+0.1 [4]

triazoline

Analysis: The data reveals that spiro[pyrrolidine-3,3'-oxindole] and spiro tetramic acid
derivatives exhibit potent anticancer activity, with IC50 values in the low micromolar range
against various cancer cell lines. Notably, derivatives containing an ester group have been
reported to be more active than those with a cyanide group in some series of spiro cyclic 2-
oxindole derivatives.[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase
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enzymes reflect the number of viable cells present. These enzymes are capable of reducing
the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Workflow for MTT Assay

Click to download full resolution via product page

Caption: Workflow of the MTT assay for evaluating cytotoxicity.

Antimicrobial Activity: Combating Pathogenic
Microorganisms

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Spiro
ester derivatives have emerged as a promising class of compounds with activity against a
range of pathogenic bacteria and fungi.

Mechanism of Action

The antimicrobial mechanisms of spiro ester derivatives are still under investigation but are
thought to involve the disruption of essential cellular processes in microorganisms. Some spiro-
oxindole derivatives have been suggested to act as DNA gyrase inhibitors, an enzyme crucial
for bacterial DNA replication. Others may interfere with cell wall synthesis or disrupt the
microbial membrane integrity.

Comparative Antimicrobial Spectrum

The antimicrobial efficacy of spiro ester derivatives is determined by measuring their Minimum
Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents
visible growth of a microorganism.
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Compound Derivative . .
Microorganism MIC (ug/mL) Reference
Class Example
Staphylococcus
Spiro-4H-pyran Compound 5d aureus (clinical 32 [6]
isolate)
Streptococcus
pyogenes 64 [6]
(clinical isolate)
) ) Staphylococcus
Spiro-oxindole Compound 3a 20 [7]
aureus
Staphylococcus
Compound 3g 20 [7]
aureus
Compound 3f Escherichia coli 20 [7]
Spiro[indoline- Compound 27f,h  Staphylococcus - (Gyrase IC50: ]
3,4'-pyrans] & 28a,c,e,f,g aureus 18.07-27.03 uM)
Spiro- Staphylococcus
] o Compound 5a 3.9 9]
thiazolidinone aureus
Compound 5d, Staphylococcus
31.5-62.5 [9]
5e, 5h, 5l aureus

Analysis: Spiro-4H-pyran and spiro-oxindole derivatives have demonstrated notable activity

against Gram-positive bacteria like Staphylococcus aureus. Some spiro-thiazolidinone

derivatives have shown particularly potent activity. The presence of specific substituents on the

spiro framework can significantly influence the antimicrobial spectrum and potency.

Experimental Protocol: Agar Well Diffusion Assay

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity

of chemical substances.

Workflow for Agar Well Diffusion Assay
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Caption: Workflow of the agar well diffusion assay for antimicrobial screening.

Anti-inflammatory Activity: Modulating the
Inflammatory Response

Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular
diseases, and cancer. Spiro ester derivatives have shown promise as anti-inflammatory agents
by targeting key mediators of the inflammatory cascade.

Mechanism of Action

The anti-inflammatory effects of spiro ester derivatives are often linked to their ability to inhibit
the production of pro-inflammatory cytokines and enzymes. Spironolactone, a well-known
steroidal spirolactone, has been shown to inhibit the production of pro-inflammatory cytokines
such as TNF-a and IL-6.[10][11] Other spiro compounds may exert their effects by inhibiting
cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are responsible for the
synthesis of prostaglandins and leukotrienes, respectively. For example, in silico studies of
spiro thiochromene—oxindoles have shown binding affinities for the COX-2 protein.[2]

Comparative Anti-inflammatory Activity

The anti-inflammatory potential of spiro ester derivatives can be assessed using various in vitro
and in vivo models. In vitro assays often involve measuring the inhibition of enzymes like COX-
1 and COX-2 or assessing the inhibition of protein denaturation.
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Compound Derivative
Assay IC50 Reference
Class Example
Spiro BSA
_ _ 127.477 £ 2.285
thiochromene— Compound 4e Denaturation [2]
: - Hg/mL

oxindole Inhibition

BSA

_ 190.738 + 3.561
Compound 4k Denaturation [2]
_ Hg/mL
Inhibition
BSA
_ 285.806 * 8.894
Compound 4h Denaturation [2]
- Hg/mL

Inhibition
Hybrid pyrazole o

Compound 5u COX-2 Inhibition 1.79 uM [12]
analogues
Compound 5s COX-2 Inhibition ~ 2.51 uM [12]

Analysis: Spiro thiochromene—oxindole derivatives have demonstrated significant anti-

inflammatory activity in the protein denaturation assay, suggesting their potential to protect

tissues from inflammation-induced damage. Furthermore, other heterocyclic compounds with

structural similarities to spiro compounds have shown potent and selective COX-2 inhibition,

indicating a promising avenue for the development of safer anti-inflammatory drugs.

Experimental Protocol: COX-2 Inhibition Assay
(Fluorometric)

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme,

which is a key target for anti-inflammatory drugs.

Workflow for COX-2 Inhibition Assay
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Caption: Workflow of a fluorometric COX-2 inhibition assay.

Conclusion

Spiro ester derivatives represent a versatile and highly promising class of compounds with a
broad range of biological activities. Their unique three-dimensional structures provide a
foundation for the design of potent and selective inhibitors of various biological targets. The
evidence presented in this guide highlights their significant potential in the development of
novel anticancer, antimicrobial, and anti-inflammatory agents.

The comparative data underscores the importance of the specific heterocyclic core and the
nature of substituents in determining the biological activity profile. While spiro-oxindoles have
been extensively studied, this guide also sheds light on the emerging potential of other spiro
ester scaffolds, such as spiro-pyrans and spiro-lactones.

Further research, including extensive structure-activity relationship (SAR) studies, elucidation
of precise molecular mechanisms, and in vivo efficacy and safety evaluations, is crucial to
unlock the full therapeutic potential of this fascinating class of molecules. The experimental
protocols and comparative data provided herein are intended to serve as a valuable resource
for researchers dedicated to advancing the field of drug discovery and development.

References

e Nazari, P., et al. (2017). Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-
pyran Derivatives on Some Gram Positive and Gram Negative Bacteria. Iranian Journal of
Pharmaceutical Research, 16(4), 1547-1556. [Link]

o Kumar, A., et al. (2025). Spiro thiochromene—oxindoles as novel anti-inflammatory agents:
design, sustainable synthesis, in vitro and in silico evaluations. RSC Advances, 15, 12345-
12356. [Link]

e Yakan, H., et al. (2021). Design, Synthesis and Cytotoxic Activity of Spiro(oxindole-3-3'-
pyrrolidine) Derivatives. Anti-Cancer Agents in Medicinal Chemistry, 21(13), 1736-1746.
[Link]

e Nazari, P, et al. (2017). Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-
pyran Derivatives on Some Gram Positive and Gram Negative Bacteria. ResearchGate.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5610750/
https://www.researchgate.net/publication/380755152_Spiro_thiochromene-oxindoles_as_novel_anti-inflammatory_agents_design_sustainable_synthesis_in_vitro_and_in_silico_evaluations
https://www.eurekaselect.com/article/116938
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

[Link]

Zhabo, D. V., et al. (2025). Synthesis and exploration of anticancer potential of spirocyclic
1,2,3-triazoline and aziridine derivatives of natural eudesmanolide isoalantolactone.
Bioorganic Chemistry, 154, 108027. [Link]

de la Cruz, J. N., et al. (2022). Green Synthesis of Spiro Compounds with Potential
Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino
Reactions Organocatalyzed by lonic Liquid and Microwave-Assisted. Molecules, 27(22),
8051. [Link]

Kumar, R., et al. (2022). Design, Synthesis, and Biological Evaluation of Novel Fused Spiro-
4H-Pyran Derivatives as Bacterial Biofilm Disruptor. ACS Omega, 7(4), 3567-3579. [Link]

Li, Y., et al. (2026). Design, synthesis, and mechanism of anti-cancer activity of novel spiro
tetramic acids. Bioorganic & Medicinal Chemistry Letters, 155, 130566. [Link]

Askri, S., et al. (2021). Antibacterial and antifungal activity (MIC in pg/mL). ResearchGate.
[Link]

Ghorab, M. M., et al. (2015). Cytotoxic and antimicrobial evaluations of novel apoptotic and
anti-angiogenic spiro cyclic 2-oxindole derivatives of 2-amino-tetrahydroquinolin-5-one.
Archiv der Pharmazie, 348(2), 113-126. [Link]

Wang, Y., et al. (2023). Asymmetric Synthesis of Spiro[4H-Chromene-3,3'- oxindoles] via
Squaramide- Organocatalyzed Three- Component Cascade Knoevenagel. Preprints.org.
[Link]

Sukhramani, P. S., et al. (2011). Biological cytotoxicity evaluation of spiro[azetidine-2, 3'-
indole]-2', 4(1'H)- dione derivative. Der Pharmacia Lettre, 3(5), 236-243. [Link]

Nazari, P., et al. (2017). Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-
pyran Derivatives on Some Gram Positive and Gram Negative Bacteria. PubMed. [Link]

Narayana, B., et al. (2015). Antimicrobial activity data of spiro-oxindole derivatives: MIC in
g/mL (zone of inhibition in mm). ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/publication/320085423_Synthesis_and_Evaluation_of_the_Antimicrobial_Activity_of_Spiro-4H-pyran_Derivatives_on_Some_Gram_Positive_and_Gram_Negative_Bacteria
https://pubmed.ncbi.nlm.nih.gov/39486603/
https://www.mdpi.com/1420-3049/27/22/8051
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8811409/
https://pubmed.ncbi.nlm.nih.gov/41620144/
https://www.researchgate.net/figure/Antibacterial-and-antifungal-activity-MIC-in-g-mL_tbl2_356956969
https://pubmed.ncbi.nlm.nih.gov/25641320/
https://www.preprints.org/manuscript/202311.1370/v1
https://www.scholarsresearchlibrary.com/articles/biological-cytotoxicity-evaluation-of-spiroazetidine2-3-indole2-41h--dione-derivative.pdf
https://pubmed.ncbi.nlm.nih.gov/29201085/
https://www.researchgate.net/figure/Antimicrobial-activity-data-of-spiro-oxindole-derivatives-MIC-in-g-mL-zone-of_tbl2_282883441
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Jarskog, L. F., et al. (2007). Spironolactone inhibits production of proinflammatory cytokines,
including tumour necrosis factor-a and interferon-y, and has potential in the treatment of
arthritis. Clinical & Experimental Immunology, 149(1), 185-191. [Link]

Alam, M. J., et al. (2016). Synthesis, anti-inflammatory, analgesic, COX-1/2-inhibitory activity,
and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and
Therapy, 10, 3551-3565. [Link]

Glushkov, D. A., et al. (2024). Study of Cytotoxicity of Spiro-Fused [3-
Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropala]pyrrolizidine-oxindoles Against Tumor
Cell Lines. Molecules, 29(23), 5432. [Link]

Abdel-Wahab, B. F,, et al. (2017). Facial Regioselective Synthesis of Novel Bioactive
Spiropyrrolidine/Pyrrolizine-Oxindole Derivatives via a Three Components Reaction as
Potential Antimicrobial Agents. Molecules, 22(3), 398. [Link]

Gomaa, A. M. (2023). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold.
Mini-Reviews in Organic Chemistry, 20(1), 2-23. [Link]

Antimicrobial Activity of the Spiro Compounds. ResearchGate. [Link]

da Silva, A. B. F, et al. (2024). Syntheses and medicinal chemistry of spiro heterocyclic
steroids. Beilstein Journal of Organic Chemistry, 20, 1085-1133. [Link]

Park, J., et al. (2006). Spiro-cyclic compounds useful as anti-inflammatory agents.

IC50 Values for COX-1 and COX-2 Enzymes. ResearchGate. [Link]

Sonder, S. U,, et al. (2004). Spironolactone inhibits production of proinflammatory cytokines
by human mononuclear cells. Immunology Letters, 91(2-3), 87-91. [Link]

Spiro derivatives with antimicrobial potential. ResearchGate. [Link]

Gebrehiwot, A., et al. (2020). Anti-Inflammatory and Anticoagulant Activities of Synthesized
NSAID Prodrug Esters. ScienceOpen. [Link]

Singh, N., et al. (2021). Design and Development of COX-II Inhibitors: Current Scenario and
Future Perspective. Current Drug Targets, 22(12), 1369-1393. [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1942014/
https://www.dovepress.com/synthesis-anti-inflammatory-analgesic-cox-12-inhibitory-activity-and-m-peer-reviewed-fulltext-article-DDDT
https://www.mdpi.com/1420-3049/29/23/5432
https://www.mdpi.com/1420-3049/22/3/398
https://www.semanticscholar.org/paper/Spirooxindole%3A-A-Versatile-Biologically-Active-Gomaa/8f4158480397554f7623a8863640b3c678a1768c
https://www.researchgate.net/figure/Antimicrobial-Activity-of-the-Spiro-Compounds_tbl1_329607592
https://www.beilstein-journals.org/bjoc/articles/20/99
https://www.researchgate.net/figure/IC-50-Values-for-COX-1-and-COX-2-Enzymes_tbl1_273765451
https://pubmed.ncbi.nlm.nih.gov/14757207/
https://www.researchgate.net/figure/Spiro-derivatives-with-antimicrobial-potential_fig1_378893455
https://www.scienceopen.com/document?vid=8e8c8a7e-1b1a-4b1a-8c1a-7e8e8c8a7e8e
https://www.ingentaconnect.com/content/ben/cdt/2021/00000022/00000012/art00005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

e Warner, T. D., & Mitchell, J. A. (2004). Cyclooxygenases: new forms, new inhibitors, and
lessons from the clinic. The FASEB Journal, 18(7), 790-804. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benthamscience.com [benthamscience.com]

2. A Facile Synthesis and Anticancer Activity Evaluation of Spiro[Thiazolidinone-Isatin]
Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. Design, synthesis, and mechanism of anti-cancer activity of novel spiro tetramic acids -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 4. Synthesis and exploration of anticancer potential of spirocyclic 1,2,3-triazoline and
aziridine derivatives of natural eudesmanolide isoalantolactone - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 5. Cytotoxic and antimicrobial evaluations of novel apoptotic and anti-angiogenic spiro cyclic
2-oxindole derivatives of 2-amino-tetrahydroquinolin-5-one - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 6. Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-pyran Derivatives on
Some Gram Positive and Gram Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

e 7. researchgate.net [researchgate.net]
¢ 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
¢ 9. researchgate.net [researchgate.net]

¢ 10. Spironolactone inhibits production of proinflammatory cytokines, including tumour
necrosis factor-a and interferon-y, and has potential in the treatment of arthritis - PMC
[pmc.ncbi.nim.nih.gov]

e 11. Spironolactone inhibits production of proinflammatory cytokines by human mononuclear
cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. dovepress.com [dovepress.com]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://jpp.krakow.pl/journal/archive/08_04_s1/pdf/05_08_04_s1_article.pdf
https://www.benchchem.com/product/b13338288?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benthamscience.com/public/article/85219
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221502/
https://pubmed.ncbi.nlm.nih.gov/41620144/
https://pubmed.ncbi.nlm.nih.gov/41620144/
https://pubmed.ncbi.nlm.nih.gov/39798454/
https://pubmed.ncbi.nlm.nih.gov/39798454/
https://pubmed.ncbi.nlm.nih.gov/39798454/
https://pubmed.ncbi.nlm.nih.gov/25664629/
https://pubmed.ncbi.nlm.nih.gov/25664629/
https://pubmed.ncbi.nlm.nih.gov/25664629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5610750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5610750/
https://www.researchgate.net/figure/Antimicrobial-activity-data-of-spiro-oxindole-derivatives-MIC-in-g-mL-zone-of_tbl1_317834736
https://pdfs.semanticscholar.org/f3cd/e1261ee69171df4f1d24816e5dd6401ca786.pdf
https://www.researchgate.net/figure/Antibacterial-and-antifungal-activity-MIC-in-mg-mL_tbl4_357430360
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808828/
https://pubmed.ncbi.nlm.nih.gov/15019274/
https://pubmed.ncbi.nlm.nih.gov/15019274/
https://www.dovepress.com/synthesis-anti-inflammatory-analgesic-cox12-inhibitory-activity-and-mo-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e To cite this document: BenchChem. [A Comparative Guide to the Biological Activities of Spiro
Ester Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13338288/docs#a-comparative-guide-to-the-
biological-activities-of-spiro-ester-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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